Cas no 1341457-61-1 (N-(2-methylcyclopentyl)cycloheptanamine)

• Product Name: N-(2-methylcyclopentyl)cycloheptanamine
• CAS No: 1341457-61-1
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5159126
• PubChem ID: 63277314
• Update Time: 2025-06-25

N-(2-methylcyclopentyl)cycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylcyclopentyl)cycloheptanamine
• Cycloheptanamine, N-(2-methylcyclopentyl)-

• Inchi： 1S/C13H25N/c1-11-7-6-10-13(11)14-12-8-4-2-3-5-9-12/h11-14H,2-10H2,1H3
• InChI Key： SKZZVNLLEXZQGG-UHFFFAOYSA-N
• SMILES： N(C1CCCCCC1)C1CCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Additional information on N-(2-methylcyclopentyl)cycloheptanamine

Professional Introduction to N-(2-methylcyclopentyl)cycloheptanamine (CAS No. 1341457-61-1)

N-(2-methylcyclopentyl)cycloheptanamine, a compound with the chemical identifier CAS No. 1341457-61-1, represents a significant advancement in the realm of pharmaceutical chemistry and bioorganic synthesis. This amine derivative, characterized by its complex cyclic structure, has garnered considerable attention in recent years due to its potential applications in drug development and molecular research. The compound's unique framework, consisting of a cycloheptane ring substituted with a 2-methylcyclopentyl group, offers a versatile scaffold for medicinal chemists to explore novel pharmacophores and therapeutic agents.

The structural motif of N-(2-methylcyclopentyl)cycloheptanamine is particularly noteworthy for its ability to interact with biological targets in a manner that is both selective and potent. This has led to its investigation as a key intermediate in the synthesis of various pharmacologically active compounds. The presence of the methyl group on the cyclopentyl ring enhances the compound's lipophilicity, making it an attractive candidate for oral formulations and improving its bioavailability. Furthermore, the cycloheptane backbone provides stability and rigidity to the molecule, which is often crucial for maintaining efficacy at physiological conditions.

In the context of contemporary pharmaceutical research, N-(2-methylcyclopentyl)cycloheptanamine has been explored for its potential role in addressing various therapeutic challenges. Recent studies have highlighted its utility in the design of compounds targeting neurological disorders, where its ability to cross the blood-brain barrier is particularly valuable. The compound's structural features have also been leveraged in the development of novel antiviral agents, demonstrating its versatility in tackling different disease modalities.

The synthesis of N-(2-methylcyclopentyl)cycloheptanamine involves intricate organic transformations that showcase the ingenuity of modern synthetic chemistry. One of the most notable methods involves a multi-step process starting from readily available precursors such as cyclohexanone and methylcyclopentane. The reaction sequence typically includes cyclization steps followed by functional group modifications to introduce the amine moiety. These synthetic routes highlight the importance of CAS No. 1341457-61-1 as a building block for more complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of how N-(2-methylcyclopentyl)cycloheptanamine interacts with biological targets. Molecular modeling studies have revealed that this compound can bind to specific receptors with high affinity, suggesting its potential as a lead compound for drug discovery. These insights have been corroborated by experimental data, which has shown promising results in preclinical trials for several therapeutic indications.

The pharmacokinetic properties of N-(2-methylcyclopentyl)cycloheptanamine are another area of intense interest. Its favorable solubility profile and metabolic stability make it an excellent candidate for formulation into oral medications. Additionally, its low toxicity profile has been observed in multiple preclinical studies, indicating its safety for further development into clinical trials. These attributes position this compound as a valuable asset in the pharmaceutical industry's arsenal against various diseases.

The future prospects for N-(2-methylcyclopentyl)cycloheptanamine are vast and exciting. Ongoing research is focused on optimizing its synthetic pathways to improve yield and scalability, as well as exploring new derivatives that may enhance its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing innovative treatments to patients worldwide.

In conclusion, N-(2-methylcyclopentyl)cycloheptanamine (CAS No. 1341457-61-1) stands out as a remarkable compound with significant implications for pharmaceutical chemistry and drug development. Its unique structural features, coupled with promising preclinical results, make it a cornerstone in the pursuit of novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in addressing some of medicine's most pressing challenges.